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Get Quote

Methyl tridecanoate, also known as methyl tridecylate, is a saturated fatty acid methyl ester (FAME) with

the chemical formula C₁₄H₂₈O₂ and a molecular weight of 228.38 g/mol [1]. Its Chemical Abstracts Service

(CAS) registry number is 1731-88-0 [1]. The compound's structure can be represented by the canonical

SMILES notation: CCCCCCCCCCCCCC(OC)=O [1].

Key Chemical and Physical Properties:

Solubility: It is readily soluble in organic solvents such as DMSO (≥21 mg/mL) and ethanol (≥15.6
mg/mL with ultrasonic treatment), but is insoluble in water [1].

Storage: For long-term stability, it is recommended to store methyl tridecanoate at -20°C [1].

GC-MS/MS Analysis Methodology and Parameters

A recent, optimized method for analyzing methyl tridecanoate and other FAMEs uses headspace solid-

phase microextraction (SPME) Arrow coupled with gas chromatography-tandem mass spectrometry

(GC-MS/MS) [2]. This technique is valued for its sensitivity and minimal solvent use, aligning with green

chemistry principles [2].

Sample Preparation and SPME Arrow Extraction

The following workflow outlines the sample preparation and automated SPME Arrow extraction process:
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Diagram 1: Workflow for the automated SPME Arrow extraction of methyl tridecanoate from aqueous

samples [2].

Key Optimized Extraction Parameters:

SPME Arrow Fiber: Divinylbenzene/Polydimethylsiloxane (DVB-PDMS) [2].

Sample pH: Adjusted to pH 2 with sulfuric acid [2].
Extraction Time and Temperature: 20 minutes at 70°C in the headspace [2].

Sample Volume: 10 mL of aqueous sample in a 20 mL vial (1:1 headspace-to-liquid ratio) [2].
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GC-MS/MS Instrumental Configuration

The separation and detection are critical for accurate identification and quantification. The optimized

instrumental parameters are summarized below [2].

Table 1: GC-MS/MS Instrumental Parameters for FAME Analysis

Parameter Specification

GC Column Zebron ZB-FAME (30 m × 0.25 mm × 0.20 µm)

Carrier Gas & Flow Helium, 1.8 mL/min

Oven Program 40°C (hold 5 min) → 6°C/min → 210°C

Injector Temperature 250°C

Injection Mode Splitless (with SPME Arrow liner)

Desorption Time 4 min

MS/Ion Source Temp 180°C

Ionization Mode Electron Impact (EI) at 70 eV

Data Acquisition Multiple Reaction Monitoring (MRM)

Analytical Performance Data

The developed method demonstrates high sensitivity for the analysis of FAMEs, including methyl

tridecanoate [2].

Table 2: Analytical Performance of the SPME Arrow GC-MS/MS Method
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Performance Metric Value for Methyl Tridecanoate
Overall Method Performance (for
24 FAMEs)

Method Detection Limit
(MDL)

Specific value not given Range: 9 – 437 ng L⁻¹

Key Advantage High selectivity and reduced

matrix effects

Total Runtime 44 minutes per sample

Applications in Scientific Research

Methyl tridecanoate is significant in various scientific fields, and its precise analysis is crucial for several

applications.

Analysis in Complex Matrices

The SPME Arrow-GC-MS/MS method is particularly effective for analyzing FAMEs in complex samples

like the aqueous phase of bioreactors. Headspace sampling minimizes matrix interference, making it

suitable for monitoring lipid metabolism and biodiesel production processes [2].

Pharmaceutical and Biological Activity

Research has identified methyl tridecanoate (referred to as Tridecanoic Acid Methyl Ester or TAME) as a

bioactive compound. The diagram below illustrates its characterized anti-enteric mechanism of action.
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Diagram 2: Characterized anti-bacterial mechanisms of action of methyl tridecanoate (TAME) against

enteric pathogens [3].

Studies show methyl tridecanoate has significant efficacy against enteropathogenic bacteria including E.

coli and Salmonella enterica. It disrupts cellular morphology, causes extracellular leakage, and exhibits

synergistic activity with antibiotics like ampicillin. In silico studies confirm a strong binding affinity to

microbial DNA Gyrase B [3].

Distinction from Derivatization Analytes

A critical consideration in GC-MS analysis is that methyl tridecanoate can be either a native compound

or an artifact of derivatization. It is essential to analyze samples for naturally occurring FAMEs prior to

any derivatization procedure to avoid misidentification [2].
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tridecanoate-gc-ms-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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